3-(Toluene-2-sulfonylamino)-thiophene-2-carboxylic acid

• Molecular Formula: C12H11NO4S2
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 3-[(2-methylphenyl)sulfonylamino]thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H11NO4S2/c1-8-4-2-3-5-10(8)19(16,17)13-9-6-7-18-11(9)12(14)15/h2-7,13H,1H3,(H,14,15)
• InChI Key: FBBNCVURFSVLFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1S(=O)(=O)NC2=C(SC=C2)C(=O)O

Description

3-(Toluene-2-sulfonylamino)-thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C12H11NO4S2 and its molecular weight is 297.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 3-(bis-(Toluene-2-sulfonyl)-amino)-thiophene-2-carboxylic acid methyl ester (2.5 g, 5.35 mmol) in 1,4-dioxane/MeOH/water (3:1:1; 62.5 mL) was added aq. 1 N NaOH solution (16.05 mL, 16.05 mmol, 3.0 eq) and heated at 85° C. for 3.5 h and it was then cooled to rt. To the reaction mixture was added 1.2 N HCl (16.0 mL), extracted with CHCl3 (3×30 mL), washed with brine and dried. Evaporation of the solvent gave 3-(Toluene-2-sulfonylamino)-thiophene-2-carboxylic acid (1.5 g, 99%) as a white solid. 1H NMR (DMSO-d6, 300 MHz) 7.94 (dd, J=7.9 Hz, 1.3 Hz, 1H), 7.76 (d, J=5.5 Hz, 1H), 7.55 (dt, J=7.5 Hz, 1.3 Hz, 1H), 7.42-7.37 (m, 2H), 7.1 (d, J=5.5 Hz, 1H), 2.57 (s, 3H).